5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide

• IUPAC Name: 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide
• InChI: InChI=1S/C13H12BrFN2O2/c14-9-1-2-11(15)10(7-9)12(18)17-13(8-16)3-5-19-6-4-13/h1-2,7H,3-6H2,(H,17,18)
• InChI Key: SOOSFPNZLSLURZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C#N)NC(=O)C2=C(C=CC(=C2)Br)F
• Molecular Formula: C13H12BrFN2O2
• Molecular Weight: 327.15 g/mol

Description

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide, also known as BCOF, is a synthetic compound that has been gaining attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide is not fully understood. However, it is thought to work by inhibiting specific enzymes or proteins that are involved in various cellular processes.
Biochemical and Physiological Effects:
5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide has been shown to have several biochemical and physiological effects. In addition to its potential anti-cancer and neuroprotective properties, 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide has been shown to inhibit the activity of an enzyme that is involved in inflammation, suggesting that it may have anti-inflammatory properties as well.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can fully elucidate its therapeutic properties.

Future Directions

There are several potential future directions for 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide research. One area of interest is in the development of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide-based cancer treatments. Another potential direction is in the development of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide-based neuroprotective agents for the treatment of Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide and to identify other potential therapeutic applications.

Synthesis Methods

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide can be synthesized through a multi-step process starting with 2-fluorobenzoic acid. The acid is first reacted with thionyl chloride to form the corresponding acid chloride, which is then reacted with 4-cyanooxan-4-ylamine to form an amide. The amide is then brominated using N-bromosuccinimide to yield 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide.

Scientific Research Applications

5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide has been shown to have potential therapeutic properties in several areas of research. One study found that 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide can inhibit the growth of cancer cells in vitro, making it a potential candidate for cancer treatment. Another study found that 5-bromo-N-(4-cyanooxan-4-yl)-2-fluorobenzamide can inhibit the activity of an enzyme that is involved in the development of Alzheimer's disease, suggesting that it may have neuroprotective properties.